Cas no 5216-23-9 ( )

  structure
  structure
Product Name: 
CAS No:5216-23-9
MF:C14H2F8O4
MW:386.150512218475
CID:936482
PubChem ID:297547
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(4-carboxy-2,3,5,6-tetrafluorophenyl)-2,3,5,6-tetrafluorobenzoic acid
    • 2,2',3,3',5,5',6,6'-octafluorobiphenyl-4,4'-dicarboxylic acid
    • AC1L6RS6
    • Ambcb5365412
    • CTK1H3097
    • MolPort-002-114-392
    • NSC168724
    • NSC-168724
    • Cambridge id 5365412
    • octafluorobiphenyl-4,4'-dicarboxylic acid
    • 2,2',3,3',5,5',6,6'-Octafluoro[1,1'-biphenyl]-4,4'-dicarboxylic acid
    • AB00083152-01
    • 2,2',3,3',5,5',6,6'-Octafluoro-[1,1'-biphenyl]-4,4'-dicarboxylic acid
    • SCHEMBL5914601
    • CS-0379360
    • 4-(4-carboxy-2,3,5,6-tetrafluoro-phenyl)-2,3,5,6-tetrafluoro-benzoic acid
    • 5216-23-9
    • DTXSID60304990
    •  
    • Inchi: 1S/C14H2F8O4/c15-5-1(6(16)10(20)3(9(5)19)13(23)24)2-7(17)11(21)4(14(25)26)12(22)8(2)18/h(H,23,24)(H,25,26)
    • InChI Key: CEBWCJILGIWCOV-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=O)O)C(=C(C=1C1C(=C(C(C(=O)O)=C(C=1F)F)F)F)F)F)F

Computed Properties

  • Exact Mass: 385.98246
  • Monoisotopic Mass: 385.983
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.809
  • Boiling Point: 393.8°C at 760 mmHg
  • Flash Point: 192°C
  • Refractive Index: 1.517
  • PSA: 74.6

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2,2',3,3',5,5',6,6'-Octafluoro-[1,1'-biphenyl]-4,4'-dicarboxylic acid
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